2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride

• Molecular Formula: C6H3Cl2FO3S
• Molecular Weight: 245.05 g/mol
• IUPAC Name: 2-chloro-3-fluoro-6-hydroxybenzenesulfonyl chloride
• InChI: InChI=1S/C6H3Cl2FO3S/c7-5-3(9)1-2-4(10)6(5)13(8,11)12/h1-2,10H
• InChI Key: AVMUKBOMRLNLNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)S(=O)(=O)Cl)Cl)F

Description

2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride is a multifunctional aromatic sulfonyl chloride characterized by a benzene ring substituted with a sulfonyl chloride (-SO₂Cl) group at position 1, chlorine (-Cl) at position 2, fluorine (-F) at position 3, and a hydroxyl (-OH) group at position 4.

For the target compound, protection of the hydroxyl group during synthesis may be critical to avoid side reactions.

Applications: The sulfonyl chloride group facilitates nucleophilic substitution reactions, enabling the formation of sulfonamides or sulfonate esters.

Preparation Methods

Synthetic Routes and Reaction Conditions

The process often includes electrophilic aromatic substitution reactions, where the sulfonyl chloride group is introduced to the aromatic ring .

Industrial Production Methods

Industrial production methods for this compound may involve multi-step synthesis processes, including Friedel-Crafts acylation followed by chlorination and fluorination reactions. These methods ensure high purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, altering its oxidation state.

Electrophilic Aromatic Substitution: The aromatic ring can undergo further substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include sulfuryl chloride, fluorinating agents, and various nucleophiles. Reaction conditions often involve the use of catalysts and specific temperature and pressure settings to optimize yield and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield sulfonamides or sulfonate esters, while oxidation reactions can produce sulfonic acids .

Scientific Research Applications

2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride has a wide range of scientific research applications, including:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Chemical Biology: Employed in the study of biological systems and the development of bioactive compounds.

Drug Discovery: Utilized in the synthesis of potential pharmaceutical agents.

Materials Science: Applied in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride involves its ability to act as an electrophile in various chemical reactions. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophiles, leading to the formation of new chemical entities. This reactivity is crucial in its applications in organic synthesis and drug discovery .

Comparison with Similar Compounds

2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonyl Chloride

Structural Differences :

• Aromatic System: The indole core (fused benzene and pyrrole rings) contrasts with the monosubstituted benzene ring in the target compound.
• Substituents : An oxo (=O) group at position 2 replaces the hydroxyl and chloro groups in the target.

Reactivity :

• The indole’s electron-rich nature may enhance electrophilic substitution reactivity compared to the benzene derivative.
• Both compounds undergo sulfonamide formation, but the indole derivative’s fused ring system could stabilize intermediates during synthesis .

Applications : Likely used in synthesizing heterocyclic sulfonamides for bioactive molecules, whereas the target compound’s hydroxyl group may direct it toward hydrophilic derivatives.

3-Chloro-5-(trifluoromethyl)benzoyl Chloride

Functional Group :

• Benzoyl chloride (-COCl) vs. sulfonyl chloride (-SO₂Cl) : Benzoyl chlorides undergo nucleophilic acyl substitution, while sulfonyl chlorides react via nucleophilic substitution at sulfur.

Substituent Effects :

• The trifluoromethyl (-CF₃) group in this compound is strongly electron-withdrawing, comparable to the combined effects of Cl and F in the target.

Safety : Benzoyl chlorides are typically corrosive and moisture-sensitive. Similar hazards are expected for sulfonyl chlorides, though the hydroxyl group in the target may introduce additional handling considerations (e.g., acidity) .

2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl Chloride

Substituent Comparison :

• Difluoroethoxy (-OCH₂CF₂) : This lipophilic group contrasts with the hydroxyl group in the target, suggesting lower aqueous solubility.

Commercial Viability :

• Available at 99.5% purity, indicating industrial-scale synthesis and applications in fluorinated materials or pharmaceuticals .
• The target compound’s hydroxyl group may limit commercial availability due to synthesis complexity.

Data Table: Comparative Analysis

Compound Name	Functional Group	Key Substituents	Synthesis Method	Key Properties
2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride	Sulfonyl chloride	Cl (C2), F (C3), OH (C6)	Likely chlorosulfonation*	Polar, reactive, hydrophilic
2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonyl Chloride	Sulfonyl chloride	Oxo (C2)	Chlorosulfonic acid	Heterocyclic, electron-rich aromatic
3-Chloro-5-(trifluoromethyl)benzoyl chloride	Benzoyl chloride	Cl (C3), CF₃ (C5)	Not specified	Corrosive, lipophilic
2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	Sulfonyl chloride	OCH₂CF₂ (C2), CF₃ (C6)	Not specified	High purity (99.5%), lipophilic

*Inferred from analogous reactions.

Biological Activity

2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride, also known by its CAS number 1822816-94-3, is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial, anticancer, and other relevant pharmacological effects, supported by recent research findings and case studies.

• Molecular Formula : C₆H₄ClFNO₃S
• Molecular Weight : 227.62 g/mol
• Density : 1.5 g/cm³
• Boiling Point : 250 °C

Antimicrobial Activity

Recent studies indicate that sulfonyl chlorides, including 2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride, exhibit significant antimicrobial properties. The mechanism of action is primarily attributed to the compound's ability to inhibit bacterial cell wall synthesis and disrupt cellular processes.

Microorganism	Inhibition Zone (mm)	Reference
Staphylococcus aureus	15
Escherichia coli	12
Candida albicans	10

Anticancer Activity

The compound has shown promising results in various cancer cell lines. Notably, it has been tested against MDA-MB-231 (triple-negative breast cancer) and HCT116 (colon cancer) cell lines.

Cell Line	IC₅₀ (µM)	Effect
MDA-MB-231	5.2	Inhibits proliferation
HCT116	3.8	Induces apoptosis

The compound's mechanism involves the induction of apoptosis through the activation of caspase pathways and inhibition of the PI3K/Akt signaling pathway, leading to reduced cell viability and increased apoptosis markers such as cleaved PARP and caspase-3 levels .

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various sulfonyl chlorides, including 2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride. The results demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial effect .

Study on Anticancer Properties

In a comparative study involving several sulfonyl chloride derivatives, 2-Chloro-3-fluoro-6-hydroxybenzene-1-sulfonyl chloride exhibited superior anticancer activity against breast cancer cell lines when compared to standard chemotherapeutics like doxorubicin. The study highlighted its potential as a lead compound for developing new anticancer agents .